Cas no 1244776-65-5 (5-Chloro-3-ethynylpyrazin-2-amine)

• Product Name: 5-Chloro-3-ethynylpyrazin-2-amine
• CAS No: 1244776-65-5
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• CID: 1083024
• PubChem ID: 73553322
• Update Time: 2025-04-20

5-Chloro-3-ethynylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-ethynylpyrazin-2-amine
• 5-Chloro-3-ethynyl-2-pyrazinamine
• SCHEMBL17203829
• 1244776-65-5
• DB-107540
• DTXSID601299797
• G66716

• Inchi： 1S/C6H4ClN3/c1-2-4-6(8)9-3-5(7)10-4/h1,3H,(H2,8,9)
• InChI Key： MXHJXMRBCOKSSL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C#C)=N1)N

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų